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Researchers and scientists in the field of renewable energy are witnessing significant
advancements in perovskite solar cell (PSC) technology. A key area of improvement lies in the
use of additives to enhance performance and durability. This guide provides a detailed
comparison of perovskite solar cells fabricated with and without the incorporation of
Diethylammonium Bromide (DEABY), a strategy that has demonstrated considerable promise
in boosting key photovoltaic parameters and stability.

The addition of Diethylammonium Bromide (DEABr) as a post-treatment agent on
methylammonium lead iodide (MAPDbIs) perovskite films has been shown to significantly
enhance the power conversion efficiency (PCE) and stability of planar perovskite solar cells.
This improvement is largely attributed to the formation of a 2D/3D hybrid perovskite structure.
The DEABr treatment facilitates the secondary growth of small perovskite crystals into larger
grains and forms a 2D capping layer on the 3D perovskite film. This 2D layer plays a crucial
role in passivating defects, reducing interfacial recombination, and acting as a barrier against
moisture, thereby improving the overall performance and longevity of the solar cells.[1][2]

Quantitative Performance Comparison

The following table summarizes the key performance metrics of perovskite solar cells with and
without DEABT treatment, based on experimental data from published research.
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Performance Without DEABr

. With DEABr Unit Reference
Metric (Control)
Power
Conversion 14.37 18.30 % [1]
Efficiency (PCE)
Open-Circuit
1.02 1.06 \Y [2]
Voltage (Voc)
Short-Circuit
Current Density 21.5 22.8 mA/cm?2 [2]
(Jsc)
Fill Factor (FF) 0.69 0.75 - [2]

The Impact of DEABr on Perovskite Solar Cell
Performance

The introduction of DEABY leads to several beneficial changes in the perovskite film's
properties and the solar cell's performance:

Enhanced Crystallinity and Grain Size: DEABr treatment promotes the growth of larger
perovskite grains, which reduces the density of grain boundaries that can act as sites for
charge recombination.[1]

Formation of a 2D/3D Heterostructure: A 2D (DA)2(Pb,MA)n-113n+1 capping layer forms on
the surface of the 3D MAPDbIs perovskite. This 2D layer passivates surface defects and
improves charge extraction.[1][2]

Improved Stability: The hydrophobic nature of the diethylammonium cations in the 2D layer
provides enhanced resistance to moisture, a key factor in the degradation of perovskite solar
cells. The improved film quality also contributes to better light and thermal stability.[1]

Reduced Non-radiative Recombination: The passivation of defects at the perovskite surface
and grain boundaries by the 2D capping layer significantly reduces non-radiative
recombination, leading to a higher open-circuit voltage (Voc) and fill factor (FF).[2]
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Experimental Protocols

The following section details the typical experimental procedures for fabricating perovskite solar
cells, both with and without the DEABTr post-treatment.

Materials and Substrate Preparation:

e Substrates: Fluorine-doped tin oxide (FTO) coated glass.

o Materials: Methylammonium iodide (MAI), lead iodide (Pblz), Diethylammonium Bromide
(DEABT), N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), chlorobenzene, Spiro-
OMeTAD, and gold.

e Substrate Cleaning: The FTO substrates are sequentially cleaned in an ultrasonic bath with
detergent, deionized water, acetone, and isopropanol, followed by UV-ozone treatment.

Device Fabrication (Control - Without DEABY):

» Electron Transport Layer (ETL) Deposition: A compact TiOz layer is deposited on the FTO
substrate by spin-coating and subsequent annealing.

e Perovskite Precursor Solution: A solution of MAPDIs is prepared by dissolving MAI and Pbl2
in a mixture of DMF and DMSO.

» Perovskite Deposition: The MAPDIs precursor solution is spin-coated onto the TiOz layer. An
anti-solvent (e.g., chlorobenzene) is dripped onto the spinning substrate to induce rapid
crystallization. The film is then annealed.

o Hole Transport Layer (HTL) Deposition: A solution of Spiro-OMeTAD with additives is spin-
coated on top of the perovskite layer.

Electrode Deposition: A gold electrode is deposited by thermal evaporation.

Device Fabrication (With DEABr Post-Treatment):

o ETL and Perovskite Deposition: Follow steps 1-3 from the control fabrication process.
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o DEABr Post-Treatment: A dilute solution of DEABT in isopropanol is dynamically spin-coated
onto the annealed MAPDIs perovskite film. The film is then annealed again at a lower

temperature.

e HTL and Electrode Deposition: Follow steps 4 and 5 from the control fabrication process.

Visualizing the Process and Mechanism

The following diagrams illustrate the experimental workflow and the proposed mechanism of

how DEABr enhances the performance of perovskite solar cells.
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Fabrication workflow for perovskite solar cells.
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Mechanism of DEABr-induced performance enhancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Performance Showdown: Diethylammonium Bromide
Boosts Perovskite Solar Cell Efficiency and Stability]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7801147#performance-comparison-of-
perovskite-solar-cells-with-and-without-diethylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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